1,2-dieicosanoyl-sn-glycerol
1,2-dieicosanoyl-sn-glycerol
DG(20:0/20:0/0:0), also known as DAG(20:0/20:0) or diacylglycerol, belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. Thus, DG(20:0/20:0/0:0) is considered to be a diradylglycerol lipid molecule. DG(20:0/20:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. DG(20:0/20:0/0:0) has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, DG(20:0/20:0/0:0) is primarily located in the membrane (predicted from logP). DG(20:0/20:0/0:0) participates in a number of enzymatic reactions. In particular, DG(20:0/20:0/0:0) can be biosynthesized from PA(20:0/20:0) through its interaction with the enzyme phosphatidate phosphatase. Furthermore, DG(20:0/20:0/0:0) and decanoyl-CoA can be converted into TG(20:0/20:0/10:0); which is mediated by the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(20:0/20:0/0:0) can be biosynthesized from PA(20:0/20:0) through the action of the enzyme phosphatidate phosphatase. Furthermore, DG(20:0/20:0/0:0) and lauroyl-CoA can be converted into TG(20:0/20:0/12:0) through its interaction with the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(20:0/20:0/0:0) can be biosynthesized from PA(20:0/20:0); which is catalyzed by the enzyme phosphatidate phosphatase. Finally, DG(20:0/20:0/0:0) and tridecanoyl-CoA can be converted into TG(20:0/20:0/13:0); which is catalyzed by the enzyme diacylglycerol O-acyltransferase. In humans, DG(20:0/20:0/0:0) is involved in phosphatidylcholine biosynthesis PC(20:0/20:0) pathway and phosphatidylethanolamine biosynthesis pe(20:0/20:0) pathway. DG(20:0/20:0/0:0) is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(20:0/20:0/8:0) pathway, de novo triacylglycerol biosynthesis TG(20:0/20:0/i-24:0) pathway, de novo triacylglycerol biosynthesis TG(20:0/20:0/i-12:0) pathway, and de novo triacylglycerol biosynthesis TG(20:0/20:0/18:0) pathway.
Brand Name:
Vulcanchem
CAS No.:
147514-21-4
VCID:
VC0122843
InChI:
InChI=1S/C43H84O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-42(45)47-40-41(39-44)48-43(46)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h41,44H,3-40H2,1-2H3/t41-/m0/s1
SMILES:
CCCCCCCCCCCCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCCCCCCCCCCCC
Molecular Formula:
C43H84O5
Molecular Weight:
681.1 g/mol
1,2-dieicosanoyl-sn-glycerol
CAS No.: 147514-21-4
Main Products
VCID: VC0122843
Molecular Formula: C43H84O5
Molecular Weight: 681.1 g/mol
CAS No. | 147514-21-4 |
---|---|
Product Name | 1,2-dieicosanoyl-sn-glycerol |
Molecular Formula | C43H84O5 |
Molecular Weight | 681.1 g/mol |
IUPAC Name | [(2S)-3-hydroxy-2-icosanoyloxypropyl] icosanoate |
Standard InChI | InChI=1S/C43H84O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-42(45)47-40-41(39-44)48-43(46)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h41,44H,3-40H2,1-2H3/t41-/m0/s1 |
Standard InChIKey | AGUTXIBMYVFOMK-RWYGWLOXSA-N |
Isomeric SMILES | CCCCCCCCCCCCCCCCCCCC(=O)OC[C@H](CO)OC(=O)CCCCCCCCCCCCCCCCCCC |
SMILES | CCCCCCCCCCCCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCCCCCCCCCCCC |
Canonical SMILES | CCCCCCCCCCCCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCCCCCCCCCCCC |
Physical Description | Solid |
Description | DG(20:0/20:0/0:0), also known as DAG(20:0/20:0) or diacylglycerol, belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. Thus, DG(20:0/20:0/0:0) is considered to be a diradylglycerol lipid molecule. DG(20:0/20:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. DG(20:0/20:0/0:0) has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, DG(20:0/20:0/0:0) is primarily located in the membrane (predicted from logP). DG(20:0/20:0/0:0) participates in a number of enzymatic reactions. In particular, DG(20:0/20:0/0:0) can be biosynthesized from PA(20:0/20:0) through its interaction with the enzyme phosphatidate phosphatase. Furthermore, DG(20:0/20:0/0:0) and decanoyl-CoA can be converted into TG(20:0/20:0/10:0); which is mediated by the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(20:0/20:0/0:0) can be biosynthesized from PA(20:0/20:0) through the action of the enzyme phosphatidate phosphatase. Furthermore, DG(20:0/20:0/0:0) and lauroyl-CoA can be converted into TG(20:0/20:0/12:0) through its interaction with the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(20:0/20:0/0:0) can be biosynthesized from PA(20:0/20:0); which is catalyzed by the enzyme phosphatidate phosphatase. Finally, DG(20:0/20:0/0:0) and tridecanoyl-CoA can be converted into TG(20:0/20:0/13:0); which is catalyzed by the enzyme diacylglycerol O-acyltransferase. In humans, DG(20:0/20:0/0:0) is involved in phosphatidylcholine biosynthesis PC(20:0/20:0) pathway and phosphatidylethanolamine biosynthesis pe(20:0/20:0) pathway. DG(20:0/20:0/0:0) is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(20:0/20:0/8:0) pathway, de novo triacylglycerol biosynthesis TG(20:0/20:0/i-24:0) pathway, de novo triacylglycerol biosynthesis TG(20:0/20:0/i-12:0) pathway, and de novo triacylglycerol biosynthesis TG(20:0/20:0/18:0) pathway. |
PubChem Compound | 9543782 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume